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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B039005 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of chemicals is paramount. This guide provides immediate, essential safety and

logistical information for the handling and disposal of Butyl dihydrogen phosphate (CAS

1623-15-0).[1][2]

Chemical Identifier:

Name: Butyl dihydrogen phosphate[1]

Synonyms: Phosphoric acid, monobutyl ester; Acid butyl phosphate; mono-n-butylphosphoric

acid[2]

Molecular Formula: C4H11O4P[1]

Molecular Weight: 154.1 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Butyl dihydrogen phosphate is classified as a substance that can cause skin corrosion and

serious eye damage.[3] Therefore, stringent adherence to personal protective equipment (PPE)

guidelines is mandatory to ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield are mandatory.[3]

To protect against splashes

that can cause severe eye

damage.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

gloves), a lab coat, and

closed-toe shoes must be

worn.[3][4]

To prevent skin contact which

can cause severe burns.[3]

Butyl gloves offer excellent

resistance to a variety of

harmful chemicals.[4]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases should be used if

working outside a fume hood

or if there is a risk of

generating aerosols or mists.

[3][5]

To prevent inhalation of vapors

or mists that can cause

respiratory tract irritation.[5][6]

Engineering Controls: Work with Butyl dihydrogen phosphate should be conducted in a well-

ventilated area, preferably within a chemical fume hood to minimize exposure to vapors and

mists.[3][6]

Emergency Procedures and First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.

First-Aid Measures for Exposure
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[3][7] Wash contaminated

clothing before reuse.[1] Seek immediate

medical attention.[3]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][3] If not breathing,

if breathing is irregular, or if respiratory arrest

occurs, provide artificial respiration.[3][6] Seek

immediate medical attention.[7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[1][3] Never give anything by mouth to

an unconscious person.[6] Call a physician or

poison control center immediately.[7]

Operational Plan for Handling Butyl Dihydrogen
Phosphate
A systematic approach to handling ensures minimal risk.

Step-by-Step Handling Protocol:

Pre-Handling Preparation:

Ensure the chemical fume hood is functioning correctly.

Verify that all required PPE is available and in good condition.
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Locate the nearest emergency shower and eyewash station.

Review the Safety Data Sheet (SDS) for Butyl dihydrogen phosphate.[1]

Handling Procedure:

Don the appropriate PPE as detailed in the table above.

Conduct all handling and transfers of Butyl dihydrogen phosphate within a certified

chemical fume hood.[3]

Avoid generating dust, mists, or vapors.[1]

Use appropriate tools to handle the substance, minimizing direct contact.

Keep containers tightly closed when not in use.[3]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[3]

Decontaminate all equipment and the work area.

Properly store the chemical in a cool, dry, and well-ventilated area, away from

incompatible materials.[3] Store in a locked cabinet.[3]

Disposal Plan for Butyl Dihydrogen Phosphate
Waste
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste material, including empty containers and contaminated PPE, in a

designated and properly labeled hazardous waste container.
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Do not mix with other waste streams.[8]

Waste Storage:

Store the waste container in a designated hazardous waste accumulation area.

Keep the container tightly closed and clearly labeled with the contents.

Waste Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.

All disposal activities must be in accordance with local, regional, and national

environmental regulations.[6][8] Do not let the product enter drains.[1][8]

Handling and Disposal Workflow
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Workflow for Handling and Disposal of Butyl Dihydrogen Phosphate

Preparation
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Disposal
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Inspect & Don PPE
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Locate Safety Equipment
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Collect Waste
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Caption: Logical workflow for the safe handling and disposal of Butyl dihydrogen phosphate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b039005?utm_src=pdf-body-img
https://www.benchchem.com/product/b039005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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